4-methanesulfonylthiophene-3-carboxamide
Overview
Description
4-methanesulfonylthiophene-3-carboxamide is a chemical compound with the CAS Number: 2567498-68-2 . It has a molecular weight of 205.26 .
Molecular Structure Analysis
The IUPAC name for this compound is 4-(methylsulfonyl)thiophene-3-carboxamide . The InChI code for this compound is 1S/C6H7NO3S2/c1-12(9,10)5-3-11-2-4(5)6(7)8/h2-3H,1H3,(H2,7,8) .properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methanesulfonylthiophene-3-carboxamide can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Thiophene-3-carboxylic acid", "Methanesulfonyl chloride", "Thionyl chloride", "Ammonia", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Thiophene-3-carboxylic acid is reacted with thionyl chloride in the presence of ethanol to form thiophene-3-carbonyl chloride.", "Step 2: Thiophene-3-carbonyl chloride is then reacted with ammonia in ethanol to form 4-aminothiophene-3-carboxamide.", "Step 3: 4-aminothiophene-3-carboxamide is reacted with methanesulfonyl chloride in the presence of sodium hydroxide to form 4-methanesulfonylthiophene-3-carboxamide." ] } | |
CAS RN |
2567498-68-2 |
Molecular Formula |
C6H7NO3S2 |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
